N-(4-methoxybenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-(1-phenyltetrazol-5-yl)sulfanylethanamine;hydrochloride
• InChI: InChI=1S/C17H19N5OS.ClH/c1-23-16-9-7-14(8-10-16)13-18-11-12-24-17-19-20-21-22(17)15-5-3-2-4-6-15;/h2-10,18H,11-13H2,1H3;1H
• InChI Key: IVKQBHIGDHHUAI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNCCSC2=NN=NN2C3=CC=CC=C3.Cl
• Molecular Formula: C17H20ClN5OS
• Molecular Weight: 377.9 g/mol

Description

The compound “N-(4-methoxybenzyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]ethanamine hydrochloride” is a complex organic molecule. It contains a tetrazole group (1-phenyl-1H-tetrazol-5-yl), which is a type of heterocyclic aromatic compound, and a methoxybenzyl group (4-methoxybenzyl), which is a benzene ring with a methoxy (OCH3) and a benzyl (CH2C6H5) substituent.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the tetrazole ring and the introduction of the methoxybenzyl group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The tetrazole ring and the benzene ring in the methoxybenzyl group are both aromatic, meaning they have a cyclic, planar arrangement of atoms with delocalized π electrons.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the tetrazole ring might undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound (such as its melting point, boiling point, solubility, etc.) would depend on its specific molecular structure. Unfortunately, without experimental data, these properties are difficult to predict.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific information or context (such as whether this compound is intended to be a drug, a pesticide, etc.), it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s handled and used. As with any chemical, appropriate safety precautions should be taken when handling and storing it.

Future Directions

The potential applications and future directions for research on this compound would depend on its properties and activity. For example, if it shows promising activity as a drug or pesticide, future research might focus on optimizing its synthesis, improving its efficacy, or studying its mechanism of action.